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Compound of Interest

Compound Name: M199

Cat. No.: B608789 Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with a comprehensive resource for troubleshooting common issues encountered

during the preparation of M199 medium.

Frequently Asked Questions (FAQs)
Q1: Why is my M199 medium's color not the expected reddish-orange after reconstitution?

A1: The reddish-orange color of the M199 medium is due to the pH indicator, Phenol Red. An

incorrect color, such as yellow or purple, indicates a pH imbalance. A yellow hue suggests the

medium is too acidic, while a purple or pink color indicates it is too alkaline. This can be caused

by an incorrect amount of sodium bicarbonate, improper storage, or contamination.[1]

Q2: I've followed the protocol, but the powdered M199 medium is not dissolving completely.

What should I do?

A2: Ensure you are using tissue culture grade water at room temperature (15-20°C) and stirring

gently.[2] Do not heat the water, as this can cause components to precipitate.[2] If clumps

persist, it may indicate that the powdered medium has absorbed moisture due to improper

storage and may be deteriorated.[2]

Q3: After adding all the components, my M199 medium appears cloudy or has a precipitate.

What is the cause and how can I fix it?
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A3: Precipitation can occur for several reasons. Preparing a more concentrated solution than

recommended is a common cause.[2][3] Adding components in the wrong order or at the wrong

temperature can also lead to the formation of insoluble salts. To avoid this, add supplements to

the sterile medium and do not heat the water during preparation.[2] If a precipitate has already

formed, the medium should be discarded as its composition is compromised.[2]

Q4: The pH of my final filtered M199 medium is outside the recommended range. How can I

adjust it?

A4: The pH of the medium can rise by 0.1-0.3 units after filtration.[2][4][5] Therefore, it is

recommended to adjust the pH to 0.1-0.3 units below the desired final pH before filtering.[2][3]

Use 1N HCl or 1N NaOH to make these adjustments while stirring.[2][3]

Q5: Can I autoclave M199 medium to sterilize it?

A5: No, M199 medium should not be autoclaved. The heat from autoclaving will degrade

several components, including vitamins, amino acids, and growth factors, rendering the

medium unusable. The correct method for sterilization is filtration through a 0.22 µm membrane

filter.[2][3]

Quantitative Data Summary
The following table summarizes key quantitative parameters for the preparation of M199
medium.
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Parameter Value Notes

pH without Sodium

Bicarbonate
4.5 ± 0.3

The acidic nature of the

powdered medium before

adding the buffer.[2]

pH with Sodium Bicarbonate 6.6 ± 0.3

The pH after the addition of

sodium bicarbonate but before

final adjustment.[2]

Final Recommended pH 7.2 - 7.4
The optimal pH range for most

cell cultures.

Osmolality without Sodium

Bicarbonate
287 mOsm/kg H₂O ± 5%

Osmolality of the basal

medium.[2]

Osmolality with Sodium

Bicarbonate
303 mOsm/kg H₂O ± 5%

Osmolality after the addition of

the buffer.[2]

Sodium Bicarbonate (powder) 2.2 g/L
For formulations requiring

Earle's salts.

Sodium Bicarbonate (7.5%

solution)
29.3 mL/L

For formulations requiring

Earle's salts.[3]

HEPES Buffer (optional) 10-25 mM
Can be added for additional

buffering capacity.[6]

Experimental Protocol: Preparation of 1L of M199
Medium from Powder
This protocol outlines the steps for preparing 1 liter of M199 medium from its powdered form.

Preparation of Reagents:

Measure out approximately 900 mL of tissue culture grade water into a sterile 1L glass

beaker or flask with a magnetic stir bar. The water should be at room temperature (15-

20°C).[2]
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Weigh out the required amount of M199 powdered medium as specified by the

manufacturer.

Weigh out 2.2 g of sodium bicarbonate (NaHCO₃) powder or measure 29.3 mL of a 7.5%

sodium bicarbonate solution.[3]

Dissolving the Powdered Medium:

While gently stirring the water, slowly add the M199 powder.[2]

Continue stirring until the powder is completely dissolved. Do not heat the water.[2]

Rinse the inside of the powder container with a small amount of the prepared medium to

ensure all the powder is transferred.

Adding Sodium Bicarbonate and pH Adjustment:

Add the pre-measured sodium bicarbonate to the dissolved medium and stir until it is fully

dissolved.[2]

Calibrate a pH meter according to the manufacturer's instructions.

Measure the pH of the medium. It should be in the range of 6.6 ± 0.3.[2]

Adjust the pH to 0.1-0.3 units below the desired final pH (e.g., adjust to 7.0-7.1 for a final

pH of 7.2-7.4) using 1N HCl or 1N NaOH.[2][3]

Final Volume Adjustment and Sterilization:

Add tissue culture grade water to bring the final volume to 1 liter.

Assemble a sterile 0.22 µm filtration unit.

Filter-sterilize the medium into a sterile storage bottle using a positive pressure system or

a vacuum filtration system.

Store the sterilized M199 medium at 2-8°C, protected from light.[2]
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M199 Medium Preparation Troubleshooting
Workflow

Start M199 Preparation

Dissolve M199 Powder in Water

Is powder fully dissolved?

Add Sodium Bicarbonate

Yes

Troubleshoot: 
- Check water temperature (should be 15-20°C)

- Check for clumps in powder (moisture contamination)
- Use gentle stirring

No

Check pH (Target: 7.2-7.4)

Adjust pH with 1N HCl / 1N NaOH

pH too high or low

Bring to Final Volume

pH OK

Filter Sterilize (0.22 µm)

Is medium clear and correct color?

Store at 2-8°C, protected from light

Yes

Troubleshoot: 
- Precipitate: concentrated solution, incorrect component order?

- Wrong color: incorrect pH, contamination?

No

M199 Ready for Use

Troubleshoot: 
- Added too much bicarbonate?
- Incorrect pH meter calibration?

Troubleshoot: 
- Insufficient bicarbonate?

- Incorrect pH meter calibration?

Discard and Start Over
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Click to download full resolution via product page

Caption: Troubleshooting workflow for M199 medium preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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